Cas no 838879-03-1 (6-Quinoxalinecarboxamide,N-[(1S)-1-(4-bromophenyl)ethyl]-1-cyclobutyl-4-[(cyclohexylamino)acetyl]-1,2,3,4-tetrahydro-2-oxo-)

6-Quinoxalinecarboxamide,N-[(1S)-1-(4-bromophenyl)ethyl]-1-cyclobutyl-4-[(cyclohexylamino)acetyl]-1,2,3,4-tetrahydro-2-oxo- structure
838879-03-1 structure
Product name:6-Quinoxalinecarboxamide,N-[(1S)-1-(4-bromophenyl)ethyl]-1-cyclobutyl-4-[(cyclohexylamino)acetyl]-1,2,3,4-tetrahydro-2-oxo-
CAS No:838879-03-1
MF:C29H35BrN4O3
MW:567.517206430435
CID:1813762

6-Quinoxalinecarboxamide,N-[(1S)-1-(4-bromophenyl)ethyl]-1-cyclobutyl-4-[(cyclohexylamino)acetyl]-1,2,3,4-tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinecarboxamide,N-[(1S)-1-(4-bromophenyl)ethyl]-1-cyclobutyl-4-[(cyclohexylamino)acetyl]-1,2,3,4-tetrahydro-2-oxo-
    • 6-Quinoxalinecarboxamide, N-[(1S)-1-(4-bromophenyl)ethyl]-1-cyclobutyl-4-[2-(cyclohexylamino)acetyl]-1,2,3,4-tetrahydro-2-oxo-
    • Inchi: 1S/C29H35BrN4O3/c1-19(20-10-13-22(30)14-11-20)32-29(37)21-12-15-25-26(16-21)33(18-28(36)34(25)24-8-5-9-24)27(35)17-31-23-6-3-2-4-7-23/h10-16,19,23-24,31H,2-9,17-18H2,1H3,(H,32,37)/t19-/m0/s1
    • InChI Key: DRWJKSRAGKNJOY-IBGZPJMESA-N
    • SMILES: N1(C2CCC2)C2=C(C=C(C(N[C@H](C3=CC=C(Br)C=C3)C)=O)C=C2)N(C(CNC2CCCCC2)=O)CC1=O

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 818.5±65.0 °C(Predicted)
  • pka: 13.41±0.20(Predicted)

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